![molecular formula C12H5BrN2S2 B1380881 2-[(5'-Bromo-[2,2'-bithiophen]-5-yl)methylene]malononitrile CAS No. 704890-84-6](/img/structure/B1380881.png)
2-[(5'-Bromo-[2,2'-bithiophen]-5-yl)methylene]malononitrile
Overview
Description
2-[(5’-Bromo-[2,2’-bithiophen]-5-yl)methylene]malononitrile is a chemical compound with the molecular formula C12H5BrN2S2 . It appears as a light yellow to brown powder or crystal . The IUPAC name for this compound is 2-[[5-(5-bromothiophen-2-yl)thiophen-2-yl]methylidene]propanedinitrile .
Molecular Structure Analysis
The molecular structure of 2-[(5’-Bromo-[2,2’-bithiophen]-5-yl)methylene]malononitrile can be represented by the SMILES notation: C1=C(SC(=C1)C2=CC=C(S2)Br)C=C(C#N)C#N .Physical And Chemical Properties Analysis
2-[(5’-Bromo-[2,2’-bithiophen]-5-yl)methylene]malononitrile is a solid at 20 degrees Celsius . It has a melting point range of 200.0 to 204.0 degrees Celsius . The maximum absorption wavelength in acetonitrile (CH3CN) is 421 nm .Scientific Research Applications
Organic Semiconductor Building Blocks
This compound serves as a building block in the synthesis of organic semiconductors. Due to its conjugated system and the presence of electron-withdrawing cyano groups, it can contribute to the charge transport properties of organic semiconductor materials .
Photovoltaic Materials
In the field of photovoltaic materials, such as in solar cells, this compound can be utilized for its strong light absorption properties. Its molecular structure allows for efficient electron transfer, which is crucial for converting light into electricity .
Nonlinear Optical Materials
The compound’s structure is conducive to nonlinear optical (NLO) applications. NLO materials are used in various devices, including optical switches and modulators, due to their ability to alter the frequency of light waves .
Organic Field-Effect Transistors (OFETs)
In OFETs, this compound can act as a semiconductor layer, facilitating the transport of charges across the device. Its molecular design supports the formation of thin films with high charge mobility .
Sensing and Detection
The compound’s sensitivity to various stimuli makes it a candidate for use in chemical sensors and detectors. It can be incorporated into devices that detect changes in environmental conditions or the presence of specific chemicals .
Safety and Hazards
This compound is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, not eating, drinking, or smoking when using this product, using only outdoors or in a well-ventilated area, washing skin thoroughly after handling, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
2-[[5-(5-bromothiophen-2-yl)thiophen-2-yl]methylidene]propanedinitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H5BrN2S2/c13-12-4-3-11(17-12)10-2-1-9(16-10)5-8(6-14)7-15/h1-5H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GZLRCTASJSGPHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=C1)C2=CC=C(S2)Br)C=C(C#N)C#N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H5BrN2S2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(5'-Bromo-[2,2'-bithiophen]-5-yl)methylene]malononitrile | |
CAS RN |
704890-84-6 | |
Record name | 2-[(5'-Bromo-[2,2'-bithiophen]-5-yl)methylene]malononitrile | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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